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Compound of Interest

Compound Name: SR-1277

Cat. No.: B10763949

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SR-1277 is a potent and highly selective inhibitor of Casein Kinase 1 δ/ε (CK1δ/ε), with IC50

values of 49 nM and 260 nM, respectively. It has demonstrated significant antiproliferative

activity against various cancer cell lines, making it a valuable tool for cancer research and drug

development. This document provides detailed application notes and protocols for the solubility

and preparation of stock solutions of SR-1277, along with an overview of its known signaling

pathways.

Chemical and Physical Properties
A summary of the key chemical and physical properties of SR-1277 is provided in the table

below.
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Property Value

Chemical Name SR-1277

Target Casein Kinase 1 δ/ε (CK1δ/ε)

IC50 Values CK1δ: 49 nM, CK1ε: 260 nM

Molecular Formula C₂₁H₁₉N₅O₂

Molecular Weight 385.41 g/mol

Appearance Crystalline solid

Storage Temperature -20°C

Solubility Data
SR-1277 is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. It is

sparingly soluble in aqueous buffers. The table below summarizes the approximate solubility in

common laboratory solvents.

Solvent Approximate Solubility

DMSO ≥ 20 mg/mL

Ethanol ≥ 2 mg/mL

Water Insoluble

Note: For maximum solubility in aqueous buffers, it is recommended to first dissolve SR-1277
in an organic solvent like DMSO and then dilute with the aqueous buffer of choice.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SR-1277 in DMSO.

Materials:
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SR-1277 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Weighing the Compound: Carefully weigh out a precise amount of SR-1277 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.854

mg of SR-1277 (Molecular Weight = 385.41 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

SR-1277 powder. For a 10 mM solution, if you weighed 3.854 mg, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in

dissolution, but avoid excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage.

Click to download full resolution via product page

Caption: SR-1277 induces ULK1-mediated autophagy.

PER2-Dependent Growth Arrest
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CK1ε is known to phosphorylate the circadian clock protein PERIOD2 (PER2), which plays a

role in cell cycle regulation. Inhibition of CK1ε can lead to a PER2-dependent growth arrest in

cancer cells.

SR-1277 and PER2-Dependent Growth Arrest
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Caption: SR-1277's role in PER2-dependent growth arrest.

Safety Precautions
SR-1277 is for research use only and not for human or veterinary use. Handle with appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Avoid
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inhalation of dust and contact with skin and eyes. In case of contact, wash immediately with

plenty of water. Consult the Safety Data Sheet (SDS) for complete safety information.

To cite this document: BenchChem. [SR-1277: Application Notes and Protocols for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10763949/docs#sr-1277-application-notes-and-
protocols-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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